Cas no 261952-05-0 (4-Methyl-2-(trifluoromethyl)benzonitrile)
261952-05-0 structure
Product Name:4-Methyl-2-(trifluoromethyl)benzonitrile
CAS No:261952-05-0
MF:C9H6F3N
MW:185.145852565765
MDL:MFCD01631596
CID:247435
PubChem ID:2775597
Update Time:2025-09-27
4-Methyl-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-(trifluoromethyl)benzonitrile
- Benzonitrile,4-methyl-2-(trifluoromethyl)-
- 2-(Trifluoromethyl)-p-tolunitrile
- 2-Cyano-5-methylbenzotrifluoride
- 4-Cyano-3-(trifluoromethyl)toluene
- 4-methyl-2-(trifluoromethyl)benzenecarbonitrile
- AC1MCQC3
- CTK4F7363
- SureCN409108
- AKOS005255185
- DTXSID20379604
- MFCD01631596
- 261952-05-0
- Benzonitrile, 4-methyl-2-(trifluoromethyl)-
- PS-8502
- A818312
- YWCKYLRRPKGBTM-UHFFFAOYSA-N
- FT-0755010
- HSZPYDFPPGCQHA-UHFFFAOYSA-N
- SCHEMBL409108
- BBL102994
- DB-013805
- DTXCID80330630
- STL556803
-
- MDL: MFCD01631596
- Inchi: 1S/C9H6F3N/c1-6-2-3-7(5-13)8(4-6)9(10,11)12/h2-4H,1H3
- InChI Key: WCZWEODOIUKVHX-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC=C(C)C=1)(F)F
Computed Properties
- Exact Mass: 185.04528
- Monoisotopic Mass: 185.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.24
- Melting Point: 22-28℃
- Boiling Point: 233°Cat760mmHg
- Flash Point: 94.7°C
- Water Partition Coefficient: Insoluble in water.
- PSA: 23.79
4-Methyl-2-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154427-5g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 95% | 5g |
$356 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133770-1g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 98% | 1g |
¥478.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133770-5g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 98% | 5g |
¥1776.90 | 2023-09-04 | |
| Alichem | A013006373-250mg |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A013006373-500mg |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 97% | 500mg |
$782.40 | 2023-09-02 | |
| Alichem | A013006373-1g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| Apollo Scientific | PC0459-1g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 1g |
£95.00 | 2024-05-25 | ||
| Apollo Scientific | PC0459-5g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 5g |
£212.00 | 2024-05-25 | ||
| Chemenu | CM154427-5g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 95% | 5g |
$390 | 2024-07-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020827-1g |
4-Methyl-2-(trifluoromethyl)benzonitrile |
261952-05-0 | 98% | 1g |
¥575 | 2024-05-24 |
4-Methyl-2-(trifluoromethyl)benzonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
261952-05-0 (4-Methyl-2-(trifluoromethyl)benzonitrile) Related Products
- 138949-94-7(Benzenepentacarbonitrile, (trifluoromethyl)-)
- 129604-24-6(Benzonitrile, 3,4-bis(trifluoromethyl)-)
- 261952-06-1(4-Methyl-3-(trifluoromethyl)benzonitrile)
- 25753-25-7(2,6-Bis(trifluoromethyl)benzonitrile)
- 1483-43-8(4-(Trifluoromethyl)isophthalonitrile)
- 871571-28-7(3-Methyl-4-(trifluoromethyl)benzonitrile)
- 51012-27-2(2,5-Bis(trifluoromethyl)benzonitrile)
- 447-60-9(2-(Trifluoromethyl)benzonitrile)
- 177952-38-4(2,4-Bis(trifluoromethyl)benzonitrile)
- 1483-44-9(1,4-Benzenedicarbonitrile,2-(trifluoromethyl)-)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk